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Compound of Interest

Compound Name: WZ4003-d5

Cat. No.: B1163808 Get Quote

Essential Safety and Handling Guide for
WZ4003-d5
This guide provides immediate, essential safety and logistical information for the handling and

disposal of WZ4003-d5, a deuterated analog of the potent, irreversible epidermal growth factor

receptor (EGFR) inhibitor, WZ4003. The following procedures are designed to ensure the

safety of researchers, scientists, and drug development professionals.

Physical and Chemical Properties
Property Value

Synonyms

N-(3-((5-chloro-2-((4-(4-methylpiperazin-1-

yl)phenyl)amino)pyrimidin-4-

yl)amino)phenyl)acrylamide-d5

Molecular Weight 507.05 g/mol

Appearance A crystalline solid

Storage Store at -20°C

Personal Protective Equipment (PPE)
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To ensure the safe handling of WZ4003-d5, the following personal protective equipment is

mandatory.

PPE Category Specific Requirements

Hand Protection
Wear appropriate chemical-resistant gloves

(e.g., nitrile rubber).

Eye Protection
Use chemical safety goggles and/or a full-face

shield.

Skin and Body Protection

Wear a lab coat, and consider additional

protective clothing such as an apron or sleeve

covers for larger quantities.

Respiratory Protection

A NIOSH-approved respirator is recommended,

especially when handling the powder form or

when engineering controls are not sufficient to

minimize exposure.

Operational Plan for Safe Handling
This step-by-step guide outlines the procedural workflow for handling WZ4003-d5 from receipt

to preparation for use in experiments.
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Figure 1: Experimental workflow for handling WZ4003-d5.
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Step 1: Receiving and Inspection

Upon receipt, visually inspect the package for any signs of damage or leakage.

If the container is compromised, do not open it. Follow your institution's hazardous material

spill protocol.

If the container is intact, log the compound into your chemical inventory system.

Step 2: Storage

Store the compound in a tightly sealed container at -20°C.

Ensure the storage location is secure and accessible only to authorized personnel.

Step 3: Preparation for Use

Always handle WZ4003-d5 in a designated area, such as a chemical fume hood, to minimize

inhalation exposure.

Before handling, don the appropriate PPE as outlined in the table above.

When weighing the solid compound, use a containment balance or weigh it within the fume

hood.

Prepare stock solutions by dissolving the compound in a suitable solvent, such as DMSO.

Disposal Plan
Proper disposal of WZ4003-d5 and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation

Solid Waste: Collect all disposable materials that have come into contact with WZ4003-d5,

including gloves, weigh boats, and paper towels, in a designated, sealed, and clearly labeled

hazardous waste container.
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Liquid Waste: Unused solutions and contaminated solvents should be collected in a

separate, labeled hazardous waste container. Do not pour down the drain.

Sharps Waste: Needles, syringes, and other contaminated sharps must be disposed of in a

designated sharps container.

Disposal Procedure

All waste containers must be clearly labeled with the chemical name ("WZ4003-d5 Waste")

and the appropriate hazard symbols.

Follow your institution's guidelines for the final disposal of chemical waste. This typically

involves collection by a certified hazardous waste disposal service.

Signaling Pathway
WZ4003 is an irreversible inhibitor of the Epidermal Growth Factor Receptor (EGFR),

specifically targeting the T790M mutation, which is a common mechanism of resistance to first-

generation EGFR inhibitors.
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Figure 2: WZ4003-d5 inhibition of the EGFR (T790M) signaling pathway.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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